(2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane

• Molecular Formula: C12H15IO
• Molecular Weight: 302.15 g/mol
• IUPAC Name: (2R,4R)-2-(iodomethyl)-4-(2-methylphenyl)oxolane
• InChI: InChI=1S/C12H15IO/c1-9-4-2-3-5-12(9)10-6-11(7-13)14-8-10/h2-5,10-11H,6-8H2,1H3/t10-,11+/m0/s1
• InChI Key: JGEIJIDCBNKLTO-WDEREUQCSA-N
• Isomeric SMILES: CC1=CC=CC=C1[C@H]2C[C@@H](OC2)CI
• Canonical SMILES: CC1=CC=CC=C1C2CC(OC2)CI

Description

(2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane is a chiral oxolane (tetrahydrofuran) derivative featuring an iodomethyl group at the 2-position and a 2-methylphenyl substituent at the 4-position. Its stereochemistry (2R,4R) is critical for applications in asymmetric synthesis and medicinal chemistry, where enantiomeric purity often dictates biological activity or catalytic efficiency. The iodomethyl group serves as a versatile functional group for nucleophilic substitution reactions, while the 2-methylphenyl moiety contributes steric bulk and modulates electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane typically involves the following steps:

Formation of the Oxolane Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Iodomethyl Group: This step often involves halogenation reactions using reagents like iodine and a suitable base.

Attachment of the 2-Methylphenyl Group: This can be done through Friedel-Crafts alkylation or other suitable aromatic substitution reactions.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the above synthetic routes for large-scale production. This includes using cost-effective reagents, optimizing reaction conditions for higher yields, and ensuring the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane can undergo various types of chemical reactions, including:

Substitution Reactions: The iodomethyl group can be replaced by other nucleophiles.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups.

Reduction Reactions: Reduction can be used to modify the aromatic ring or other parts of the molecule.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium cyanide can be used.

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas with a palladium catalyst are often used.

Major Products Formed

The major products formed depend on the specific reactions and conditions used. For example, substitution reactions can yield azides or nitriles, while oxidation can introduce hydroxyl or carbonyl groups.

Scientific Research Applications

Chemistry

In chemistry, (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane can be used as a building block for synthesizing more complex molecules. Its chiral nature makes it valuable for studying stereochemistry and enantioselective reactions.

Biology

In biological research, this compound can be used to study the effects of chiral molecules on biological systems. It may also serve as a precursor for synthesizing biologically active compounds.

Medicine

In medicine, derivatives of (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane could be explored for their potential therapeutic properties, such as antimicrobial or anticancer activities.

Industry

In the industrial sector, this compound can be used in the synthesis of specialty chemicals, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane depends on its specific applications. In chemical reactions, it acts as a reactive intermediate. In biological systems, its effects would depend on its interactions with molecular targets such as enzymes or receptors.

Comparison with Similar Compounds

Structural Analogues: Nitrophenyl Derivatives

Key Compounds :

• (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane (CAS: 2059914-56-4)
• (2R,4R)-2-(Iodomethyl)-4-(3-nitrophenyl)oxolane (CAS: 2059917-48-3)

Comparison :

Property	(2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane	4-Nitrophenyl Analogue	3-Nitrophenyl Analogue
Substituent Electronic Effects	Electron-donating methyl group stabilizes aryl ring	Electron-withdrawing nitro group increases electrophilicity	Intermediate electronic effects due to nitro meta-position
Reactivity	Moderate reactivity in SN2 reactions (iodine as leaving group)	Enhanced reactivity due to nitro group’s electron withdrawal	Slightly lower reactivity vs. 4-nitro isomer
Stability	Higher thermal stability (methyl group reduces ring strain)	Potential sensitivity to heat (nitro groups may decompose)	Similar to 4-nitro isomer but less prone to resonance effects
Applications	Intermediate in chiral ligand synthesis	Likely used in electrophilic aromatic substitution or catalysis	Intermediate in regioselective reactions

The 4-nitrophenyl variant’s strong electron-withdrawing nature enhances its utility in reactions requiring activated aromatic systems, whereas the 2-methylphenyl derivative’s steric bulk favors steroselective transformations .

Stereoisomers: (2S,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane

The (2S,4R) stereoisomer () differs only in configuration at the 2-position. This minor stereochemical change can drastically alter:

• Physical Properties : Solubility and melting points may vary due to differences in crystal packing.
• Chemical Behavior : In chiral environments (e.g., enzyme binding sites), the (2S,4R) isomer may exhibit reduced or antagonistic activity compared to the (2R,4R) form.
• Synthetic Utility : The (2R,4R) configuration is often preferred in asymmetric catalysis for its compatibility with common chiral auxiliaries .

Bicyclic and Iodinated Analogues

Example : (4R,5R)-4,5-bis-(2-iodophenyl)-2,2-dimethyl-1,3-dioxolane ()

Feature	Target Compound	Bicyclic Analogue
Structure	Monocyclic oxolane	Bicyclic dioxolane
Iodine Position	Iodomethyl group	Aromatic iodine substituents
Reactivity	Iodine acts as leaving group	Iodine participates in coupling reactions (e.g., Suzuki-Miyaura)
Applications	Intermediate in linear synthesis	Building block for polycyclic frameworks

The bicyclic compound’s rigid structure and aromatic iodines make it suitable for cross-coupling reactions, whereas the target compound’s flexibility and iodomethyl group favor nucleophilic substitutions .

Functional Group Variations in Oxolane Derivatives

lists iodomethyl esters (e.g., 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid iodomethyl ester), highlighting the prevalence of iodomethyl groups in bioactive molecules. Compared to these esters, (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane lacks an electron-withdrawing ester group, making its iodine more labile and reactive in SN2 pathways .

Molecular Weight Comparison :

• Target compound: 333.12 g/mol (C₁₁H₁₂INO₃)
• 3-Nitrophenyl analogue: 333.12 g/mol (identical formula, different substituent position)
• 4-Nitrophenyl analogue: 333.12 g/mol

Despite identical molecular weights, the 2-methylphenyl derivative’s lower polarity (vs. nitro analogues) likely results in higher lipid solubility, impacting bioavailability.

Safety Handling: All iodinated compounds in –3 require precautions against heat (P210) and direct contact (P102).

Biological Activity

(2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane is a chiral oxolane derivative notable for its unique structural features, including an iodomethyl group and a para-methylphenyl substituent. This compound's five-membered cyclic ether structure suggests potential for selective biological interactions, making it a subject of interest in medicinal chemistry and organic synthesis. The presence of both an iodine atom and a methylphenyl group indicates that this compound may exhibit distinct reactivity and biological properties.

The chemical reactivity of (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane is influenced by its functional groups. The iodomethyl moiety can participate in nucleophilic substitution reactions, where the iodine atom may be displaced by nucleophiles such as amines or alcohols. Additionally, the oxolane ring can undergo ring-opening reactions under acidic or basic conditions, leading to various derivatives. Predictive models like PASS (Prediction of Activity Spectra for Substances) can estimate its biological activity based on structural characteristics.

The biological activity of (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane is primarily linked to its interaction with specific molecular targets. The compound may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. This interaction can lead to various biological effects depending on the specific target and pathway involved.

Case Studies and Research Findings

Research has indicated that compounds similar to (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane exhibit various biological activities, such as antimicrobial and anticancer properties. For instance, studies have shown that certain oxolane derivatives can modulate inflammatory responses and affect cell viability in cancer cell lines .

A comparative analysis of structurally similar compounds reveals variations in biological activities based on halogenation and substituents:

Compound Name	Structural Features	Unique Aspects
(2R,5S)-5-(Bromomethyl)-3-methyloxolane	Contains bromomethyl instead of iodomethyl	Different halogen; potential differences in reactivity
1-(4-Methylphenyl)-3-methyloxirane	Similar phenyl substitution but lacks iodine	Non-halogenated; different biological activity potential
(3R,5S)-5-(Chloromethyl)-3-methyloxolane	Chlorine instead of iodine	May exhibit different pharmacokinetics

Potential Applications

The unique structural features of (2R,4R)-2-(Iodomethyl)-4-(2-methylphenyl)oxolane suggest potential applications in drug development. Interaction studies typically focus on its binding affinity to various biological targets using techniques such as:

• Surface Plasmon Resonance (SPR) : To measure binding kinetics.
• Isothermal Titration Calorimetry (ITC) : To determine thermodynamics of binding.
• Molecular Docking Studies : To predict binding modes and affinities.

These studies are crucial for understanding the compound's therapeutic roles and safety profiles.